Cas no 400751-05-5 (3-(3-fluorophenyl)aniline)

3-(3-Fluorophenyl)aniline is a fluorinated aromatic amine with the molecular formula C₁₂H₁₀FN. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both an amine group and a fluorine substituent enhances its reactivity, enabling selective functionalization for complex molecular architectures. Its fluorophenyl moiety contributes to improved metabolic stability and binding affinity in bioactive compounds. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling is advised due to potential amine-related hazards. Its structural features make it valuable for research and industrial applications requiring tailored aromatic building blocks.

3-(3-fluorophenyl)aniline structure

Product Name:3-(3-fluorophenyl)aniline

CAS No:400751-05-5

MF:C₁₂H₁₀FN

MW:187.212906360626

MDL:MFCD03424673

CID:1067316

PubChem ID:2782679

Update Time:2025-05-27

3-(3-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

- 3'-Fluoro-[1,1'-biphenyl]-3-amine
- 3'-Fluoro-biphenyl-3-ylamine
- 3'-FLUOROBIPHENYL-3-YLAMINE
- 3-(3-fluorophenyl)aniline
- 3'-Fluoro-biphenyl-3-amine
- CGGCBTFQZVWVJR-UHFFFAOYSA-N
- 3'-fluoro[1,1'-biphenyl]-3-amine
- 3',5'-DIFLUORO-[1,1'-BIPHENYL]-3-AMINE
- 400751-05-5
- (3'-fluorobiphenyl-3-yl)amine
- EN300-1142106
- SCHEMBL3790609
- DTXSID70382209
- AS-39053
- CS-0269142
- MFCD03424673
- 3'-FLUOROBIPHENYL-3-AMINE
- AKOS000303058
- DB-028377
- MDL： MFCD03424673
- Inchi： 1S/C12H10FN/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1-8H,14H2
- InChI Key： CGGCBTFQZVWVJR-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 187.08000
Monoisotopic Mass: 187.079727485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 342.8±25.0 °C at 760 mmHg
Flash Point: 179.5±9.7 °C
PSA: 26.02000
LogP: 3.65610
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3-fluorophenyl)aniline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3-fluorophenyl)aniline Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F79070-5g	3'-Fluoro-[1,1'-biphenyl]-3-amine	400751-05-5	97%	5g	¥6759.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F79070-0.25g	3'-Fluoro-[1,1'-biphenyl]-3-amine	400751-05-5	97%	0.25g	¥1129.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F79070-1g	3'-Fluoro-[1,1'-biphenyl]-3-amine	400751-05-5	97%	1g	¥2259.0	2024-07-19
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